Cas no 2248336-43-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1-carbamoylethyl)sulfanyl]benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1-carbamoylethyl)sulfanyl]benzoate
• CAS No: 2248336-43-6
• MF: C₁₈H₁₄N₂O₅S
• MW: 370.379163265228
• CID: 6298192
• PubChem ID: 165728409
• Update Time: 2025-07-17

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1-carbamoylethyl)sulfanyl]benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6519311
• 2248336-43-6
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1-carbamoylethyl)sulfanyl]benzoate

• Inchi： 1S/C18H14N2O5S/c1-10(15(19)21)26-14-9-5-4-8-13(14)18(24)25-20-16(22)11-6-2-3-7-12(11)17(20)23/h2-10H,1H3,(H2,19,21)
• InChI Key： UGQKAOTWCGFKKB-UHFFFAOYSA-N
• SMILES： S(C(C(N)=O)C)C1C=CC=CC=1C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 370.06234272g/mol
• Monoisotopic Mass: 370.06234272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 132Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1-carbamoylethyl)sulfanyl]benzoate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1-carbamoylethyl)sulfanyl]benzoate (CAS No. 2248336-43-6)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1-carbamoylethyl)sulfanyl]benzoate (CAS No. 2248336-43-6) is a highly specialized chemical entity with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring a 1,3-dioxo-isoindole core and a benzoate ester linkage, makes it a subject of interest for researchers exploring novel drug delivery systems and bioactive molecules. This article delves into its properties, synthesis, and emerging applications while addressing common queries from the scientific community.

One of the most frequently searched questions about this compound revolves around its synthetic pathway. The synthesis typically involves the condensation of 2-mercaptobenzoic acid derivatives with N-carbamoylethyl intermediates, followed by esterification with 1,3-dioxoisoindoline. Researchers are particularly interested in optimizing this process to improve yield and purity, as highlighted in recent publications. The compound's stability under physiological conditions is another hot topic, given its potential use in prodrug formulations.

In the context of drug discovery, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1-carbamoylethyl)sulfanyl]benzoate has garnered attention for its enzyme-modulating properties. Preliminary studies suggest its role as a cysteine protease inhibitor, aligning with current trends in targeting proteolytic enzymes for therapeutic interventions. This aligns with the growing demand for small-molecule inhibitors in oncology and inflammatory diseases. Additionally, its biodegradability and low toxicity profile make it a candidate for green chemistry applications.

From a material science perspective, the compound's aromatic stacking capabilities and hydrogen-bonding motifs are under investigation for designing supramolecular assemblies. These properties are relevant to advancements in organic electronics and self-healing polymers, areas that dominate current research funding. Users often search for its solubility parameters and thermal stability, which are critical for industrial-scale processing.

The CAS No. 2248336-43-6 is also a focus in computational chemistry studies. Molecular docking simulations predict its interaction with biological targets, while DFT calculations explore its electronic properties. Such data are vital for structure-activity relationship (SAR) analyses, a trending topic in AI-driven drug design. Notably, the compound's logP value and polar surface area are frequently queried metrics for ADME prediction.

Environmental considerations are increasingly shaping research agendas. 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1-carbamoylethyl)sulfanyl]benzoate is being evaluated for biocompatibility in line with EU REACH and EPA guidelines. Searches related to its ecotoxicology data have surged, reflecting global emphasis on sustainable chemistry. Its potential as a bio-based platform chemical further underscores this relevance.

In analytical chemistry, challenges persist in chromatographic separation of this compound due to its polar-functional groups. Recent method developments using UHPLC-MS/MS are addressing these issues, a subtopic with high engagement in analytical forums. The compound's UV-Vis absorption maxima at ~270 nm is another key parameter for quality control protocols.

Looking ahead, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(1-carbamoylethyl)sulfanyl]benzoate exemplifies the convergence of medicinal chemistry and advanced materials. Its dual applicability positions it as a multifunctional building block, answering the market need for versatile synthons. As patent filings increase, its commercial viability in personalized medicine and smart materials continues to be a dynamic area of exploration.